Cas no 1226459-81-9 (4-(benzyloxy)methyl-1-cyclobutanecarbonylpiperidine)

• Product Name: 4-(benzyloxy)methyl-1-cyclobutanecarbonylpiperidine
• CAS No: 1226459-81-9
• MF: C₁₈H₂₅NO₂
• MW: 287.39660525322
• CID: 6237817
• PubChem ID: 49677799
• Update Time: 2025-08-05

4-(benzyloxy)methyl-1-cyclobutanecarbonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)methyl-1-cyclobutanecarbonylpiperidine
• AKOS024527818
• 4-[(benzyloxy)methyl]-1-cyclobutanecarbonylpiperidine
• (4-((benzyloxy)methyl)piperidin-1-yl)(cyclobutyl)methanone
• cyclobutyl-[4-(phenylmethoxymethyl)piperidin-1-yl]methanone
• 1226459-81-9
• F5940-0541

• Inchi： 1S/C18H25NO2/c20-18(17-7-4-8-17)19-11-9-16(10-12-19)14-21-13-15-5-2-1-3-6-15/h1-3,5-6,16-17H,4,7-14H2
• InChI Key： ZZWVRVLRWCPZPC-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N1CCC(COCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 287.188529040g/mol
• Monoisotopic Mass: 287.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 4-(benzyloxy)methyl-1-cyclobutanecarbonylpiperidine

4-(Benzyloxy)methyl-1-cyclobutanecarbonylpiperidine: A Comprehensive Overview

4-(Benzyloxy)methyl-1-cyclobutanecarbonylpiperidine, identified by the CAS registry number 1226459-81-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its promising properties and versatility in synthetic chemistry.

The molecular structure of 4-(Benzyloxy)methyl-1-cyclobutanecarbonylpiperidine comprises a piperidine ring fused with a cyclobutane moiety, along with a benzyloxy group attached to the methyl substituent. This configuration imparts the compound with distinct physical and chemical properties, making it a valuable component in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the role of 4-(Benzyloxy)methyl-1-cyclobutanecarbonylpiperidine in drug discovery processes. Its ability to act as a precursor in the synthesis of bioactive compounds has been extensively explored, particularly in the development of novel therapeutics targeting various diseases. The compound's structural flexibility allows for easy modification, enabling researchers to tailor its properties for specific applications.

In terms of synthesis, 4-(Benzyloxy)methyl-1-cyclobutanecarbonylpiperidine is typically derived through multi-step organic reactions, including Friedel-Crafts alkylation and subsequent cyclization processes. These methods have been optimized to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries.

The application of 4-(Benzyloxy)methyl-1-cyclobutanecarbonylpiperidine extends beyond drug discovery. It has also been utilized in the development of advanced materials, such as high-performance polymers and nanomaterials, due to its ability to form stable structures under various conditions. This versatility underscores its importance in contemporary material science research.

In conclusion, 4-(Benzyloxy)methyl-1-cyclobutanecarbonylpiperidine, with its unique structure and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic chemistry and material science progress, this compound is expected to play an even more pivotal role in driving innovation across multiple disciplines.